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Compound of Interest

Compound Name: Hetramine

Cat. No.: B1673132 Get Quote

For laboratory personnel, including researchers and drug development professionals, the

proper disposal of chemical waste is a critical component of maintaining a safe and compliant

work environment. This guide provides detailed procedures for the safe disposal of ketamine, a

compound commonly used in research settings. Adherence to these protocols is essential to

prevent environmental contamination and ensure personnel safety.

Key Chemical and Physical Properties of Ketamine
Hydrochloride
A thorough understanding of a substance's properties is fundamental to its safe handling and

disposal. The table below summarizes the key quantitative data for ketamine hydrochloride.

Property Value

Molecular Formula C13H16ClNO・HCl[1]

Molecular Weight 274.19 g/mol [1]

Melting Point 258-265 °C (496.4-509 °F)[1]

Appearance White crystalline solid[1]

Solubility Soluble in water

pH 3.5 - 5.5 (in aqueous solution)[2]
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The recommended disposal procedures for ketamine are designed to render the compound

non-retrievable and safe for disposal in standard waste streams. The primary methods involve

either utilizing a drug take-back program or following specific household disposal steps as a

secondary option.

Method 1: Drug Take-Back Programs (Preferred)

The most secure and environmentally sound method for disposing of unused or expired

ketamine is through a designated drug take-back program.[3][4] These programs are often

available at local pharmacies or police stations and may offer on-site drop-off boxes or mail-

back envelopes.[4]

Method 2: On-Site Inactivation and Disposal

In the absence of a readily available take-back program, on-site inactivation is the next best

practice. This procedure involves mixing the ketamine with an unappealing substance to

prevent diversion and accidental ingestion.

Materials:

Unused or expired ketamine

An undesirable substance (e.g., cat litter, used coffee grounds, dirt)[3][5]

A sealable container (e.g., plastic bag, empty tub with a lid)[3][5]

Personal Protective Equipment (PPE): gloves, safety glasses[6][7]

Procedure:

Don appropriate PPE. This includes, at a minimum, rubber gloves and safety glasses or

goggles to avoid skin and eye contact.[7]

Remove the ketamine from its original container.[3][5]

Mix the ketamine with an unappealing substance. Do not crush tablets or capsules.[5] The

goal is to make the drug unpalatable and difficult to separate from the mixture.
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Place the mixture in a sealable container. This prevents leakage and accidental exposure.[3]

[5]

Seal the container securely.

Dispose of the sealed container in the regular trash.[3][5]

Remove all personal or laboratory information from the original medication container before

recycling or discarding it.[5]

Important Safety Considerations:

Do Not Flush: Unless specifically instructed by the product label or accompanying patient

information, do not flush ketamine down the toilet or drain.[3] Flushed medications can

contaminate water supplies as wastewater treatment plants are generally not equipped to

remove them.[3]

Avoid Environmental Release: Care should be taken to prevent the release of ketamine into

the environment.[6]

Handle with Care: Avoid breathing vapor or mist and prevent contact with eyes, skin, and

clothing.[6] Wash hands thoroughly after handling.[1][6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of ketamine.
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Caption: Logical workflow for the proper disposal of ketamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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